Cas no 88175-71-7 (1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trichlorophenyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trichlorophenyl)-
• CAS No: 88175-71-7
• MF: C₁₅H₁₃Cl₃O₃
• MW: 347.620921850204
• CID: 642089
• PubChem ID: 71410282
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trichlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(1-oxopropyl)-5-(2,4,6-trichlorophenyl)-
• 2-propanoyl-5-(2,4,6-trichlorophenyl)cyclohexane-1,3-dione
• DTXSID60829971
• 88175-71-7

• Inchi： 1S/C15H13Cl3O3/c1-2-11(19)15-12(20)3-7(4-13(15)21)14-9(17)5-8(16)6-10(14)18/h5-7,15H,2-4H2,1H3
• InChI Key： RWNOMNOVUCWFRE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1CC(C(C(CC)=O)C(C1)=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 345.993027g/mol
• Monoisotopic Mass: 345.993027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 51.2Ų